methyl 3-(2,6-dichloro-4-nitrophenoxy)quinoline-6-carboxylate
Cat. No. B8499737
M. Wt: 393.2 g/mol
InChI Key: PDJXUYXEXGLNMW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07960408B2
Procedure details
To a solution of 3-(2,6-Dichloro-4-nitro-phenoxy)-quinoline-6 carboxylic acid (94) (443 mg, 0.93 mmol) in dry THF (20 mL) was added CH2N2 in Et2O solution [Prepared from nitrosomethylurea (1.65 g) and 50% KOH (5 mL)]. This mixture was stirred at room temperature for 1 h. AcOH (1 mL) was added to the reaction mixture, which was then concentrated. Sat NaHCO3 was added to the residue, which was extracted twice with AcOEt. Organic layer was washed by brine, dried over anhydrous MgSO4, and concentrated to afford compound 95 (415 mg). 1H NMR (300 MHz, DMSO-d6) δ 3.89 (3H, s), 5.75 (2H, br s), 6.76 (2H, s), 7.73 (1H, d, J=2.9 Hz), 8.09 (2H, s), 8.67 (1H, s), 8.94 (1H, d, J=2.9 Hz).
Name
3-(2,6-Dichloro-4-nitro-phenoxy)-quinoline-6 carboxylic acid
Quantity
443 mg
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:21]=[C:20]([N+:22]([O-:24])=[O:23])[CH:19]=[C:18]([Cl:25])[C:3]=1[O:4][C:5]1[C:6](C(O)=O)=[N:7][C:8]2[C:13]([CH:14]=1)=[CH:12][CH:11]=[CH:10][CH:9]=2.C[C:27]([OH:29])=[O:28].[CH2:30]1COCC1>CCOCC>[CH3:30][O:29][C:27]([C:11]1[CH:12]=[C:13]2[C:8](=[CH:9][CH:10]=1)[N:7]=[CH:6][C:5]([O:4][C:3]1[C:2]([Cl:1])=[CH:21][C:20]([N+:22]([O-:24])=[O:23])=[CH:19][C:18]=1[Cl:25])=[CH:14]2)=[O:28]
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Inputs
Step One
Step Two
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Name
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|
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Quantity
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1 mL
|
|
Type
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reactant
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|
Smiles
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CC(=O)O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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This mixture was stirred at room temperature for 1 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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was then concentrated
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ADDITION
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Type
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ADDITION
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Details
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Sat NaHCO3 was added to the residue, which
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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was extracted twice with AcOEt
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WASH
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Type
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WASH
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|
Details
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Organic layer was washed by brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over anhydrous MgSO4
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated
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Outcomes
Product
Details
Reaction Time |
1 h |
|
Name
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|
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Type
|
product
|
|
Smiles
|
COC(=O)C=1C=C2C=C(C=NC2=CC1)OC1=C(C=C(C=C1Cl)[N+](=O)[O-])Cl
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 415 mg |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
